Cas no 2680757-58-6 (5-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid)

• Product Name: 5-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid
• CAS No: 2680757-58-6
• MF: C₁₁H₁₂N₂O₅
• MW: 252.223382949829
• CID: 5652862
• PubChem ID: 165913363
• Update Time: 2025-07-15

5-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279079
• 2680757-58-6
• 5-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-3-carboxylic acid
• 5-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid

• Inchi： 1S/C11H12N2O5/c1-2-5-17-11(16)13-4-3-8-7(6-13)9(10(14)15)12-18-8/h2H,1,3-6H2,(H,14,15)
• InChI Key： SZHMHCRPLPROGD-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C(=O)O)=N1)CN(C(=O)OCC=C)CC2

Computed Properties

• Exact Mass: 252.07462149g/mol
• Monoisotopic Mass: 252.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.9Ų

Additional information on 5-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid

Latest Research Briefing on 5-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid (CAS: 2680757-58-6)

In recent years, the compound 5-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid (CAS: 2680757-58-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxazolo[4,5-c]pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and prodrugs. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including cyclization and esterification, to achieve the desired product. Advanced spectroscopic techniques such as NMR and mass spectrometry have been utilized to confirm the structural integrity of the compound. These synthetic advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological evaluations of this compound have revealed its ability to modulate key biological pathways. In vitro studies demonstrate its inhibitory effects on specific enzymes involved in inflammatory and oncogenic processes. For instance, the compound has shown nanomolar affinity for certain kinase targets, making it a candidate for further development as a kinase inhibitor. Additionally, its prodrug potential has been explored, with studies indicating that the allyloxycarbonyl group can be cleaved under physiological conditions to release the active moiety.

Recent preclinical studies have further elucidated the compound's pharmacokinetic and toxicological profiles. Animal models have been used to assess its bioavailability, metabolic stability, and safety. Preliminary results suggest favorable pharmacokinetic properties, including moderate plasma half-life and good tissue penetration. However, further optimization may be required to mitigate potential off-target effects and enhance selectivity. These findings underscore the compound's potential as a lead candidate for drug development.

In conclusion, 5-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid represents a promising scaffold for therapeutic intervention. Ongoing research aims to explore its full pharmacological potential and address remaining challenges in its development. Future studies will likely focus on structure-activity relationship (SAR) optimization and translational research to bridge the gap between preclinical findings and clinical applications. This compound exemplifies the innovative strides being made in chemical biology to address unmet medical needs.